2-FLUORO-4-(TRIFLUOROMETHYL)BENZOIC ACID
2-FLUORO-4-(TRIFLUOROMETHYL)BENZOIC ACID
Brand Name:
Vulcanchem
CAS No.:
115029-24-8
VCID:
VC0057335
InChI:
InChI=1S/C8H4F4O2/c9-6-3-4(8(10,11)12)1-2-5(6)7(13)14/h1-3H,(H,13,14)
SMILES:
C1=CC(=C(C=C1C(F)(F)F)F)C(=O)O
Molecular Formula:
C8H4F4O2
Molecular Weight:
208.11 g/mol
2-FLUORO-4-(TRIFLUOROMETHYL)BENZOIC ACID
CAS No.: 115029-24-8
Main Products
VCID: VC0057335
Molecular Formula: C8H4F4O2
Molecular Weight: 208.11 g/mol
CAS No. | 115029-24-8 |
---|---|
Product Name | 2-FLUORO-4-(TRIFLUOROMETHYL)BENZOIC ACID |
Molecular Formula | C8H4F4O2 |
Molecular Weight | 208.11 g/mol |
IUPAC Name | 2-fluoro-4-(trifluoromethyl)benzoic acid |
Standard InChI | InChI=1S/C8H4F4O2/c9-6-3-4(8(10,11)12)1-2-5(6)7(13)14/h1-3H,(H,13,14) |
Standard InChIKey | OCIYTBZXTFPSPI-UHFFFAOYSA-N |
SMILES | C1=CC(=C(C=C1C(F)(F)F)F)C(=O)O |
Canonical SMILES | C1=CC(=C(C=C1C(F)(F)F)F)C(=O)O |
PubChem Compound | 518003 |
Last Modified | Nov 11 2021 |
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